Cas no 1237537-54-0 (3-(tert-butyl)-1H-pyrazol-5-amine)
3-(tert-butyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-tert-butylpyrazole
- 3-(tert-butyl)-1h-pyrazol-5-amine
- 5-amino-3-tert-butylpyrazole
- 3-tert-butyl-1H-pyrazol-5-amine
- 5-tert-Butyl-1H-pyrazol-3-amine
- 5-(tert-butyl)-1H-pyrazol-3-amine
- 5-tert-butyl-2h-pyrazol-3-ylamine
- 3-Amino-5-tert-butyl-1H-pyrazole
- 5-amino-3-t-butylpyrazole
- 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-
- ZHBXGHWSVIBUCQ-UHFFFAOYSA-N
- 5-amino-3-tert-butyl-1H-pyrazole
- 5-tert-Butyl-1H-pyrazol-3-ylamine
- 5-(tert-butyl)pyrazole-3-ylamine
- 3-Amino-5-t-butylpyrazole
- 5-amino-3-(tert-butyl)-1h-pyrazole
- 5-
- (5-tert-butyl-1H-pyrazol-3-yl)-amine
- BBL020538
- O11347
- 3-tert-butyl-1H-pyrazole-5-amine
- NCGC00326777-01
- DB-056631
- 82560-12-1
- SY018229
- 3-(tert-butyl)-1H-pyrazole-5-amine
- EN300-51959
- 3-amino-5-tert-butylpyrazol
- DTXCID10286151
- MFCD00082631
- 1237537-54-0
- CS-W019548
- AKOS005638651
- 3-AMINO-5-TERT-BUTYLPYRAZOLE,
- PS-5920
- SB12365
- AKOS000196591
- DTXSID60335062
- Z317042214
- Oprea1_059106
- 3-(1,1-dimethylethyl)-5-amino-1H-pyrazole
- J-510992
- 5-tert-Butyl-1H-pyrazol-3-amine #
- 3-t-Butyl-1H-pyrazol-5-amine
- 3-Amino-5-tert-butylpyrazole, AldrichCPR
- 3-tert.-butyl-5-amino-1H-pyrazole
- 3-(Tert-butyl)-1h-pyrazol-5-amine;5-Amino-3-tert-butylpyrazole
- SDCCGMLS-0066123.P001
- AB01320951-02
- A2101
- 3-tert butyl-1h-pyrazol-5-amine
- BCP32450
- STK893227
- MFCD00067987
- SCHEMBL234891
- DB-165037
- 3-(tert-butyl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C7H13N3/c1-7(2,3)5-4-6(8)10-9-5/h4H,1-3H3,(H3,8,9,10)
- InChI Key: ZHBXGHWSVIBUCQ-UHFFFAOYSA-N
- SMILES: N1C(=CC(N)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 139.110947427g/mol
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.7
3-(tert-butyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T75380-25g |
5-(tert-Butyl)-1H-pyrazol-3-amine |
1237537-54-0 | 98% | 25g |
¥362.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T75380-10g |
5-(tert-Butyl)-1H-pyrazol-3-amine |
1237537-54-0 | 98% | 10g |
¥162.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1935385-5g |
3-(1,1-Dimethylethyl)-1H-pyrazol-5-amine |
1237537-54-0 | 98% | 5g |
¥852.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1935385-100g |
3-(1,1-Dimethylethyl)-1H-pyrazol-5-amine |
1237537-54-0 | 98% | 100g |
¥1471.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1935385-500g |
3-(1,1-Dimethylethyl)-1H-pyrazol-5-amine |
1237537-54-0 | 98% | 500g |
¥4315.00 | 2024-08-09 |
3-(tert-butyl)-1H-pyrazol-5-amine Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(tert-butyl)-1H-pyrazol-5-amine
3-(tert-butyl)-1H-pyrazol-5-amine: A Versatile Compound with CAS No. 1237537-54-0 and Emerging Therapeutic Potential
3-(tert-butyl)-1H-pyrazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in pharmaceutical research. With its CAS No. 1237537-54-0 identifier, this molecule represents a critical component in the development of novel therapeutic agents targeting various biological pathways. Recent studies have highlighted its role as a building block for the synthesis of bioactive molecules, particularly in the context of pyrazole derivatives and their pharmacological relevance.
The molecular structure of 3-(tert-butyl)-1H-pyrazol-5-amine is characterized by a five-membered pyrazole ring with an amino group at the 5-position and a tert-butyl substituent at the 3-position. This unique arrangement of functional groups contributes to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of complex pharmaceutical compounds. The tert-butyl group provides steric hindrance, which can influence the molecule's interactions with biological targets, while the pyrazole ring is known for its ability to modulate enzyme activity and receptor binding.
Recent advancements in medicinal chemistry have underscored the importance of pyrazole-based compounds in the design of drugs targeting inflammation, cancer, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 3-(tert-butyl)-1H-pyrazol-5-amine derivatives exhibited promising anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key regulator of inflammatory responses. This finding highlights the potential of this compound as a scaffold for developing anti-inflammatory therapeutics.
Another area of interest is the application of 3-(tert-butyl)-1H-pyrazol-5-amine in the synthesis of antitumor agents. Researchers have explored its utility in creating molecules that target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway. A 2022 study in *Cancer Research* reported that derivatives of this compound showed significant cytotoxic activity against cancer cell lines, suggesting its potential as a lead compound for cancer therapy. The ability to modify the tert-butyl group and other substituents offers flexibility in tailoring the molecule's biological activity.
Additionally, the pharmacokinetic properties of 3-(tert-butyl)-1H-pyrazol-5-amine have been investigated to understand its behavior in biological systems. Studies have shown that the molecule exhibits favorable solubility and metabolic stability, which are critical factors for drug development. The pyrazole ring contributes to its metabolic stability, while the tert-butyl group enhances its lipophilicity, potentially improving its ability to cross cell membranes and reach target tissues.
From a synthetic perspective, the preparation of 3-(tert-butyl)-1H-pyrazol-5-amine involves multi-step reactions that require precise control of reaction conditions. A 2021 paper in *Organic Letters* described an efficient method for its synthesis using a one-pot reaction approach, which reduces the number of purification steps and increases overall yield. This synthetic strategy is particularly relevant for large-scale production of the compound for pharmaceutical applications.
Furthermore, the compound's role in the development of antimicrobial agents has been explored. Recent research indicates that 3-(tert-butyl)-1H-pyrazol-5-amine derivatives can disrupt bacterial cell membranes, leading to enhanced antimicrobial activity. A 2023 study in *Antimicrobial Agents and Chemotherapy* demonstrated that these derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, suggesting their potential as new antimicrobial agents in the face of increasing drug resistance.
In the realm of neuropharmacology, 3-(tert-butyl)-1H-pyrazol-5-amine has shown promise as a potential therapeutic agent for neurodegenerative diseases. A 2024 study in *Neuropharmacology* reported that derivatives of this compound could modulate the activity of neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure of this compound allows for the optimization of its pharmacological profile for specific therapeutic applications.
Despite its potential, the development of 3-(tert-butyl)-1H-pyrazol-5-amine into a therapeutic agent requires further research to address challenges such as toxicity and selectivity. Ongoing studies are focused on optimizing its chemical structure to enhance its therapeutic efficacy while minimizing adverse effects. The use of advanced computational methods, such as molecular docking and virtual screening, is playing a crucial role in this process by enabling the prediction of the compound's interactions with biological targets.
Overall, 3-(tert-butyl)-1H-pyrazol-5-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse applications in pharmaceutical research highlight its potential as a versatile building block for the development of novel therapeutics. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the discovery of new drugs for a wide range of medical conditions.
For further exploration of 3-(tert-butyl)-1H-pyrazol-5-amine and its applications, researchers can refer to recent publications in leading journals such as *Journal of Medicinal Chemistry*, *Cancer Research*, and *Neuropharmacology*. These studies provide valuable insights into the compound's pharmacological potential and its role in the development of future therapeutic agents.
1237537-54-0 (3-(tert-butyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)